Cas no 102014-92-6 (1-methylpropyl pyridine-3-carboxylate)
102014-92-6 structure
Product Name:1-methylpropyl pyridine-3-carboxylate
CAS No:102014-92-6
MF:C10H13NO2
MW:179.215722799301
CID:1131206
PubChem ID:3252326
Update Time:2025-04-20
1-methylpropyl pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-methylpropyl pyridine-3-carboxylate
- 3-pyridinecarboxylic acid, 1-methylpropyl ester
- sec-Butyl nicotinate
- SCHEMBL13767683
- DTXSID501030174
- 102014-92-6
-
- Inchi: 1S/C10H13NO2/c1-3-8(2)13-10(12)9-5-4-6-11-7-9/h4-8H,3H2,1-2H3
- InChI Key: IUGYUAKMTHUQCC-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC=CC=1)=O)C(C)CC
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
1-methylpropyl pyridine-3-carboxylate Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
102014-92-6 (1-methylpropyl pyridine-3-carboxylate) Related Products
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- 3612-78-0(3-Pyridinecarboxylicacid, dodecyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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